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Compound of Interest

Compound Name: 2-Cyclohexen-1-one

Cat. No.: B156087

This technical guide provides an in-depth overview of the key physical properties of 2-
Cyclohexen-1-one, a cyclic enone of significant interest in organic synthesis and material
science. The information presented herein is intended for researchers, scientists, and
professionals in drug development and chemical manufacturing.

Physical Properties

2-Cyclohexen-1-one is a colorless to pale yellow liquid at room temperature.[1][2] Its primary
physical characteristics, boiling point and density, are critical parameters for its handling,
purification, and application in various chemical processes.

The boiling point and density of 2-Cyclohexen-1-one have been well-documented in the
scientific literature. The following table summarizes these key physical constants.

Physical Property Value Conditions
Boiling Point 168 - 173 °C at 760 mmHg
Density 0.993 g/mL at 25 °C
0.988 - 0.998 g/mL at 20 °C

Note: The range in boiling point reflects minor variations reported across different literature
sources.[2][3][4]
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Experimental Protocols

The determination of the physical properties of a liquid compound like 2-Cyclohexen-1-one
follows established laboratory procedures. The general methodologies for determining boiling
point and density are outlined below.

The boiling point is determined as the temperature at which the vapor pressure of the liquid
equals the surrounding atmospheric pressure. A standard method for this determination is
through distillation.

Apparatus:

» Round-bottom flask

 Distillation head with a thermometer adapter
o Condenser

e Receiving flask

e Heating mantle

¢ Boiling chips

Procedure:

A sample of 2-Cyclohexen-1-one is placed in the round-bottom flask along with boiling chips
to ensure smooth boiling.

e The distillation apparatus is assembled. The thermometer is positioned so that the top of the
bulb is level with the bottom of the side arm of the distillation head.

e The liquid is heated gently. As the liquid boils, the vapor rises, and the temperature on the
thermometer will increase.

e The boiling point is recorded as the temperature at which the vapor is in equilibrium with the
liquid, observed as a stable temperature reading on the thermometer while the liquid is
actively distilling and condensing into the receiving flask.
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The atmospheric pressure is recorded at the time of the experiment, as boiling point is
pressure-dependent. The observed boiling point can be corrected to the standard pressure
of 760 mmHg if necessary.

Density is the mass per unit volume of a substance. A pycnometer, a flask with a specific,

accurately known volume, is commonly used for precise density measurements of liquids.

Apparatus:

Pycnometer (e.g., 10 mL or 25 mL)

Analytical balance (accurate to £0.0001 g)

Constant temperature water bath

Procedure:

The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

The pycnometer is filled with the sample of 2-Cyclohexen-1-one, ensuring no air bubbles
are trapped.

The filled pycnometer is placed in a constant temperature water bath (e.g., 25 °C) to allow
the liquid to reach thermal equilibrium.[2][5] The volume of the liquid will adjust to the
temperature.

The pycnometer is removed from the bath, carefully dried on the outside, and weighed
again.

The mass of the 2-Cyclohexen-1-one sample is determined by subtracting the mass of the
empty pycnometer from the mass of the filled pycnometer.

The density is calculated by dividing the mass of the sample by the known volume of the
pycnometer.

Workflow Visualization
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The logical flow for the experimental determination of the physical properties of a liquid
chemical sample is depicted below.

Workflow for Physical Property Determination
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Caption: Experimental workflow for determining the boiling point and density of 2-Cyclohexen-
1-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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